Cas no 1310320-52-5 (4-(2-Chloroethyl)-1-fluoro-2-nitrobenzene)

• Product Name: 4-(2-Chloroethyl)-1-fluoro-2-nitrobenzene
• CAS No: 1310320-52-5
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4938168
• Update Time: 2023-08-21

4-(2-Chloroethyl)-1-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroethyl)-1-fluoro-2-nitrobenzene

• Inchi： 1S/C8H7ClFNO2/c9-4-3-6-1-2-7(10)8(5-6)11(12)13/h1-2,5H,3-4H2
• InChI Key： GSGVJHRTRWVMFD-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.0149343 g/mol
• Monoisotopic Mass: 203.0149343 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8
• Molecular Weight: 203.60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes